p-Xylenols

p-Xylenols, also known as 4-methylbenzyl alcohol or isopropylphenol, are a class of organic compounds with the molecular formula C8H11OH. These compounds are derived from p-xylene by hydroxylation and are widely used in various industrial applications due to their unique chemical properties. p-Xylenols are colorless liquids with a slightly aromatic odor. They are miscible with water but more commonly found as solvents or raw materials for the synthesis of other chemicals. The primary application areas include the production of surfactants, flavor and fragrance compounds, and pharmaceuticals. Additionally, they serve as intermediates in the manufacture of dyes, resins, and adhesives. In terms of safety, p-xylols are classified as slightly toxic by inhalation and skin contact. Proper handling requires protective measures such as gloves, goggles, and appropriate ventilation to ensure worker safety during manufacturing or usage processes. This versatile chemical reagent finds application in many industries due to its solvency properties and reactivity with other functional groups.
p-Xylenols
  • Salidroside: A Novel Neuroprotective Compound with Therapeutic Potential in Chemical Biopharmaceuticals
    Salidroside: A Novel Neuroprotective Compound with Therapeutic Potential in Chemical Biopharmaceuticals Salidroside, a bioactive compound extracted from the Rhodiola rosea plant, has garnered significant attention in recent years due to its potent neuroprotective properties. As a key component of traditional medicine, salidroside has shown remarkable potential in addressing various neurological...
  • Chlorfenapyr: A Novel Insecticide in Chemical Biopharmaceuticals
    Chlorfenapyr: A Novel Insecticide in Chemical Biopharmaceuticals Chlorfenapyr, a pyridopyrimidine-based insecticide, has emerged as a promising compound in the field of chemical biopharmaceuticals. Its unique structure and mechanism of action make it an effective tool for pest control while minimizing environmental impact. This article delves into the properties, applications, and significance of...
  • Exploring the Pharmaceutical Applications of Disodium Succinate
    Exploring the Pharmaceutical Applications of Disodium Succinate Introduction to Disodium Succinate Disodium succinate is a sodium salt of succinic acid, a dicarboxylic acid that plays a crucial role in the tricarboxylic acid (TCA) cycle. Widely recognized for its potential in pharmaceutical and biomedical applications, disodium succinate has garnered significant attention due to its versatile...
  • Amlodipine-Based Chemical Biopharmaceuticals: Recent Advances and Applications
    Amlodipine-Based Chemical Biopharmaceuticals: Recent Advances and Applications Amlodipine, a calcium channel blocker widely used in the treatment of hypertension and cardiovascular diseases, has served as a cornerstone in clinical medicine for decades. In recent years, there has been significant progress in the development of amlodipine-based chemical biopharmaceuticals, which combine the...
  • The Therapeutic Potential of Adenosine-5'-monophosphate in Modern Biopharmaceuticals
    The Therapeutic Potential of Adenosine-5'-monophosphate in Modern Biopharmaceuticals Introduction to Adenosine-5'-Monophosphate (AMP) Adenosine-5'-monophosphate (AMP) is a nucleoside monophosphate that plays a crucial role in various biological processes. It serves as a building block for adenosine triphosphate (ATP), the energy currency of cells, and is involved in signaling pathways that...